Cas no 2222768-84-3 (Dynarrestin)

• Product Name: Dynarrestin
• CAS No: 2222768-84-3
• MF: C₂₂H₂₃F₂N₃O₂S
• MW: 431.4987
• CID: 4739875
• Update Time: 2025-05-24

Dynarrestin Chemical and Physical Properties

Names and Identifiers

• Dynarrestin
• Ethyl 4-(4-(diethylamino)phenyl)-2-((2,4-difluorophenyl)amino)thiazole-5-carboxylate

• Inchi： 1S/C22H23F2N3O2S/c1-4-27(5-2)16-10-7-14(8-11-16)19-20(21(28)29-6-3)30-22(26-19)25-18-12-9-15(23)13-17(18)24/h7-13H,4-6H2,1-3H3,(H,25,26)
• InChI Key： UZNNDDDSGCMQOQ-UHFFFAOYSA-N
• SMILES： S1C(N([H])C2C([H])=C([H])C(=C([H])C=2F)F)=NC(=C1C(=O)OC([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 547
• Topological Polar Surface Area: 82.7

Additional information on Dynarrestin

Dynarrestin (CAS No: 2222768-84-3) - A Breakthrough in Chemical and Biomedical Research

Dynarrestin, chemically identified by the compound CAS No: 2222768-84-3, represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique molecular structure and multifaceted applications. The Dynarrestin molecule, with its precise chemical composition, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the domain of drug development and molecular biology.

The chemical structure of CAS No: 2222768-84-3 Dynarrestin is meticulously designed to interact with specific biological targets, making it an intriguing subject for scientists exploring novel therapeutic agents. Recent studies have highlighted its potential in modulating cellular processes, which could lead to breakthroughs in treating a range of diseases. The compound's ability to engage with biological pathways at a molecular level underscores its significance in contemporary biomedical research.

In the realm of drug development, Dynarrestin has shown remarkable promise as a lead compound. Its unique chemical properties allow it to bind selectively to target proteins, which is crucial for developing drugs with high specificity and low toxicity. Researchers are particularly interested in its potential applications in oncology, where it could serve as a basis for creating novel anti-cancer agents. The compound's ability to inhibit certain enzymatic activities has been observed in preclinical studies, suggesting its efficacy in disrupting disease-causing pathways.

Moreover, Dynarrestin's role in cellular signaling has been a focal point of recent investigations. Studies indicate that this compound can modulate key signaling cascades involved in inflammation and cell proliferation. By doing so, it may offer therapeutic benefits in conditions where these pathways are dysregulated. The molecular interactions of Dynarrestin with target proteins have been extensively studied using advanced spectroscopic techniques, providing insights into its mechanism of action. These findings are crucial for optimizing its use in future drug formulations.

The synthesis and characterization of CAS No: 2222768-84-3 Dynarrestin have been subjects of considerable scientific interest. Researchers have developed innovative synthetic routes to produce this compound with high purity and yield. Techniques such as crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure, which is essential for understanding its biological activity. These advancements in synthetic chemistry and structural biology have paved the way for further exploration of Dynarrestin's potential.

Recent breakthroughs in computational chemistry have also contributed to the study of Dynarrestin. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into the binding affinity and specificity of Dynarrestin, aiding in the design of more effective derivatives. The integration of computational methods with experimental approaches has significantly accelerated the drug discovery process, making Dynarrestin a prime example of modern interdisciplinary research.

The therapeutic potential of Dynarrestin extends beyond oncology. Preliminary studies suggest that it may have applications in neurodegenerative diseases, where it could help mitigate neuronal damage by interacting with specific receptors and enzymes. Additionally, its anti-inflammatory properties make it a candidate for treating autoimmune disorders. The compound's versatility underscores its importance as a research tool and a potential therapeutic agent.

In conclusion, Dynarrestin (CAS No: 2222768-84-3) stands out as a remarkable compound with far-reaching implications in chemical and biomedical research. Its unique molecular properties and promising applications make it a cornerstone of contemporary drug development efforts. As research continues to uncover new aspects of its biology and chemistry, Dynarrestin is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.